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Compound of Interest

Compound Name: Fast Red Salt ITR

Cat. No.: B13396444

Get Quote

Application Note & Protocol

Introduction & Mechanism
Fast Red ITR (C.I. 37150) is a diazonium salt used primarily in histochemistry and

immunohistochemistry (IHC) for the colorimetric detection of Alkaline Phosphatase (AP). Unlike

peroxidase-based systems (HRP/DAB), AP detection is often preferred in tissues with high

endogenous peroxidase activity or when a distinct red endpoint is required for contrast against

brown pigments (e.g., melanin).

The Mechanism (Simultaneous Coupling): The reaction relies on the hydrolysis of a naphthol

phosphate ester (substrate) by AP. The enzyme cleaves the phosphate group, releasing a

reactive naphthol intermediate. This intermediate immediately couples with the Fast Red ITR

diazonium salt present in the solution to form an insoluble, bright red azo dye precipitate at the

site of enzyme activity.

Why Fast Red ITR? While Fast Red TR is more commercially common in tablet form, Fast Red

ITR (Azoic Diazo Component 42) offers distinct solubility and coupling kinetics. It produces a

vibrant red reaction product that is alcohol-soluble, necessitating the use of aqueous mounting

media.[1]
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Figure 1: Mechanism of Alkaline Phosphatase detection via Simultaneous Coupling Azo Dye

method.

Materials & Reagents
To ensure reproducibility, use analytical grade reagents.

Core Reagents
Reagent Specification CAS Number Role

Fast Red ITR Salt
Zinc chloride double

salt
97-35-8 / 27580-14-9

Chromogen

(Diazonium salt)

Naphthol AS-MX

Phosphate

Free Acid or Disodium

Salt
6795-35-3 Substrate

N,N-

Dimethylformamide

(DMF)

Anhydrous, >99.8% 68-12-2 Solvent for Naphthol

Levamisole

Hydrochloride
Optional 16595-80-5

Endogenous AP

Inhibitor

Buffer Components
Tris Base (CAS 77-86-1)
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Hydrochloric Acid (HCl) (1N)

Distilled Deionized Water (ddH₂O)

Protocol: Preparation of Working Solution
Scientific Integrity Note: Fast Red ITR working solution is unstable. The diazonium salt begins

to decompose upon hydration and exposure to light. Prepare this solution immediately before

use.

Step 1: Prepare Tris-HCl Buffer (0.1 M, pH 8.2)
Alkaline pH is critical for AP catalytic activity.

Dissolve 1.21 g of Tris Base in 80 mL of ddH₂O.

Adjust pH to 8.2 using 1N HCl.

Bring volume to 100 mL with ddH₂O.

Storage: Stable at 4°C for 2 months.

Step 2: Prepare Naphthol Substrate Stock
Naphthol AS-MX Phosphate is hydrophobic and requires an organic solvent.

Dissolve 10 mg of Naphthol AS-MX Phosphate in 500 µL of DMF.

Vortex until completely dissolved.

Note: Prepare fresh or store at -20°C for up to 1 week (protect from light).

Step 3: Compounding the Working Solution (For 10 mL)
This formulation yields optimal signal-to-noise ratio.

Buffer Aliquot: Place 10 mL of Tris-HCl Buffer (pH 8.2) into a light-protected tube (e.g.,

wrapped in foil).
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Substrate Addition: Add 100 µL of the Naphthol Substrate Stock (from Step 2) to the buffer.

Mix well.

Final Conc: ~0.2 mg/mL Naphthol AS-MX.

Chromogen Addition: Weigh 10 mg of Fast Red ITR Salt and add directly to the buffer

mixture.

Final Conc: 1.0 mg/mL.

Inhibitor (Optional): Add 1.5 mg Levamisole if staining non-intestinal tissue to block

endogenous AP.

Agitation: Vortex vigorously for 30-60 seconds. The solution will turn yellow/orange.

Filtration (CRITICAL): Filter the solution through a 0.2 µm or 0.45 µm syringe filter.

Why? Diazonium salts often contain insoluble zinc stabilizers. Filtering prevents non-

specific "pepper" deposits on the tissue.
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Figure 2: Workflow for compounding the Fast Red ITR working solution.

Staining Procedure
Pre-requisites: Tissue sections (FFPE or Frozen) must be rehydrated to water.

Wash: Rinse slides in TBS or PBS (2 x 3 min).
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Incubation: Apply the filtered Fast Red ITR Working Solution to cover the tissue section

completely.

Time: Incubate for 10 - 30 minutes at Room Temperature (RT).

Tip: Monitor microscopically after 10 minutes. Look for bright red precipitate. Stop when

signal is strong but background is low.

Stop Reaction: Wash gently in ddH₂O (2 x 2 min) to stop the enzymatic reaction.

Counterstain: (Optional) Stain nuclei with Hematoxylin (1-2 min) or Methyl Green.

Caution: Do not over-stain with Hematoxylin as the blue nuclei can obscure the red AP

signal.

Mounting:

CRITICAL: The Fast Red reaction product is alcohol soluble.[1]

DO NOT dehydrate through ethanol or xylene.

Use an Aqueous Mounting Medium (e.g., Glycerol Gelatin, Fluoromount-G).

Troubleshooting & Optimization
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Observation Possible Cause Corrective Action

Weak / No Signal pH incorrect
Ensure Buffer is pH 8.2 - 9.2.

AP is inactive at neutral pH.

Old Reagents
Diazonium salts degrade. Use

fresh Fast Red ITR.

Phosphate Inhibition

Avoid PBS in the step

immediately prior to substrate;

phosphate inhibits AP. Use

TBS.

High Background Endogenous AP
Add Levamisole (1 mM / 0.24

mg/mL) to working solution.

Precipitation
Solution not filtered. Always

filter before application.

Over-incubation
Reduce incubation time to 10-

15 mins.

Signal Fading Dehydration
Did you use ethanol/xylene?

Use aqueous mounting only.

Precipitate on Slide Unfiltered Solution

Fast Red salts often have

insoluble stabilizers. Filter

(0.45 µm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fvectorlabs.com%2Fproducts%2Fnuclear-fast-red-counterstain
https://neuromuscular.wustl.edu/pathol/histol/AlP.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fneuromuscular.wustl.edu%2Fpathol%2Fhistol%2Falkphos.htm
https://www.benchchem.com/product/b13396444?utm_src=pdf-custom-synthesis#bc-rfq
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/002234_Rev1008.pdf
https://www.thomassci.com/p/sigmafast-fast-red-tr/naphthol-as-mx-tablets-tablet-to-prepare-1-ml
https://www.sigmaaldrich.com/SG/en/product/aldrich/368881
https://pdf.benchchem.com/1676/Application_Notes_and_Protocols_Naphthol_AS_TR_Phosphate_for_Histochemical_Staining.pdf
https://neuromuscular.wustl.edu/pathol/histol/AlP.pdf
https://www.benchchem.com/product/b13396444/docs#precision-preparation-of-fast-red-salt-itr-working-solution
https://www.benchchem.com/product/b13396444/docs#precision-preparation-of-fast-red-salt-itr-working-solution
https://www.benchchem.com/product/b13396444/docs#precision-preparation-of-fast-red-salt-itr-working-solution
https://www.benchchem.com/product/b13396444/docs#precision-preparation-of-fast-red-salt-itr-working-solution
https://www.benchchem.com/product/b13396444?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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